Cas no 2166705-21-9 (tert-butyl N-5-(chlorosulfonyl)pentan-2-ylcarbamate)

• Product Name: tert-butyl N-5-(chlorosulfonyl)pentan-2-ylcarbamate
• CAS No: 2166705-21-9
• MF: C₁₀H₂₀ClNO₄S
• MW: 285.788101196289
• CID: 5877209
• PubChem ID: 165735751
• Update Time: 2025-10-31

tert-butyl N-5-(chlorosulfonyl)pentan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(chlorosulfonyl)pentan-2-ylcarbamate
• tert-butyl N-[5-(chlorosulfonyl)pentan-2-yl]carbamate
• 2166705-21-9
• EN300-1577692

• Inchi： 1S/C10H20ClNO4S/c1-8(6-5-7-17(11,14)15)12-9(13)16-10(2,3)4/h8H,5-7H2,1-4H3,(H,12,13)
• InChI Key： FIWWSDIPYONTQU-UHFFFAOYSA-N
• SMILES： ClS(CCCC(C)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 285.0801570g/mol
• Monoisotopic Mass: 285.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-5-(chlorosulfonyl)pentan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-5-(chlorosulfonyl)pentan-2-ylcarbamate (CAS No. 2166705-21-9)

The chemical compound tert-butyl N-5-(chlorosulfonyl)pentan-2-ylcarbamate (CAS No. 2166705-21-9) is a specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. This compound, often referred to in abbreviated forms such as Boc-protected chlorosulfonyl pentane, is a key building block in synthetic chemistry. Its unique structure, featuring both a tert-butyl carbamate (Boc) group and a chlorosulfonyl moiety, makes it highly versatile for peptide coupling, sulfonamide formation, and other organic transformations.

In recent years, the demand for high-purity intermediates like tert-butyl N-5-(chlorosulfonyl)pentan-2-ylcarbamate has surged due to advancements in drug discovery and bioconjugation techniques. Researchers frequently search for terms such as "Boc-protected sulfonyl chloride synthesis" or "CAS 2166705-21-9 applications", highlighting its relevance in modern chemistry. The compound’s stability under mild conditions and compatibility with green chemistry principles further enhance its appeal in sustainable synthesis.

One of the most discussed topics in synthetic chemistry forums is the role of sulfonyl chlorides in click chemistry and biomolecule labeling. tert-butyl N-5-(chlorosulfonyl)pentan-2-ylcarbamate is often cited as a precursor for site-specific modifications of proteins and nucleic acids. Its chlorosulfonyl group enables efficient reactions with amines and alcohols, making it invaluable for proteomics research and diagnostic reagent development.

From an industrial perspective, the compound’s synthesis and scalability are frequently explored. Queries like "large-scale production of Boc-protected sulfonyl chlorides" or "CAS 2166705-21-9 suppliers" reflect the growing interest in its commercial availability. Manufacturers emphasize low impurity profiles and batch-to-batch consistency, critical for regulatory compliance in GMP environments.

In summary, tert-butyl N-5-(chlorosulfonyl)pentan-2-ylcarbamate (CAS No. 2166705-21-9) is a pivotal intermediate bridging academic research and industrial applications. Its dual functionality as a protecting group and reactive handle ensures its continued prominence in cutting-edge chemical synthesis.